Cas no 3583-03-7 (6b-Hydroxy 17b-Estradiol)

• Product name: 6b-Hydroxy 17b-Estradiol
• CAS No: 3583-03-7
• MF: C₁₈H₂₄O₃
• MW: 288.38136
• CID: 1064719
• PubChem ID: 440168

6b-Hydroxy 17b-Estradiol Chemical and Physical Properties

Names and Identifiers

• 6β-Hydroxy 17β-Estradiol
• (6R,8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6,17-triol
• 6beta-Hydroxyestradiol
• SCHEMBL1332731
• 6.BETA.-HYDROXYESTRADIOL
• E-2550
• 6betaHydroxy estradiol
• LMST02010031
• DTXSID70331474
• 6
• CHEBI:16784
• 3583-03-7
• Estra-1,3,5(10)-triene-3,6,17-triol, (6beta,17beta)-
• 6b-hydroxyestra-1,3,5(10)-triene-3,17b-diol
• 6beta-Hydroxyestradiol-17beta
• Q27102076
• ESTRADIOL 6.BETA.-HYDROXY IMPURITY
• 1,3,5(10)-estratrien-3,6- beta-17-beta-triol
• estra-1,3,5(10)-triene-3,6beta,17beta-triol
• 6.BETA.HYDROXY ESTRADIOL
• A-Hydroxy 17
• CHEMBL390714
• ESTRA-1,3,5(10)-TRIENE-3,6,17-TRIOL, (6.BETA.,17.BETA.)-
• C03935
• Estradiol 6beta-hydroxy impurity
• 5GTC4LE496
• UNII-5GTC4LE496
• A-Estradiol
• 6beta-hydroxy-17beta-estradiol
• 6b-Hydroxy 17b-Estradiol

• Inchi： InChI=1S/C18H24O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-17,19-21H,4-7,9H2,1H3/t12-,13-,15+,16-,17+,18+/m1/s1
• InChI Key： QZZRQURPSRWTLG-UXCAXZQLSA-N
• SMILES： CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)O

Computed Properties

• Exact Mass: 288.17300
• Monoisotopic Mass: 288.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69000
• LogP: 3.10010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives